1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(1-naphthylmethyl)piperazine

• IUPAC Name: (2-methylpyrazol-3-yl)-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H22N4O/c1-22-19(9-10-21-22)20(25)24-13-11-23(12-14-24)15-17-7-4-6-16-5-2-3-8-18(16)17/h2-10H,11-15H2,1H3
• InChI Key: YQSLKCBEACONDN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

The compound “1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-4-(1-naphthylmethyl)piperazine” is a complex organic molecule. It contains a 1-methyl-1H-pyrazol-5-yl group, a carbonyl group, a 1-naphthylmethyl group, and a piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The 1-methyl-1H-pyrazol-5-yl group contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrazoles, for example, can undergo a variety of reactions, including reactions with potassium borohydride to form a class of ligands known as scorpionates.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the 1-methyl-1H-pyrazol-5-yl group has a molecular weight of 82.1038.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have been studied for their pharmacological effects, including antileishmanial and antimalarial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For example, some compounds containing a 1-methyl-1H-pyrazol-5-yl group may cause severe skin burns and eye damage.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. For example, pyrazole derivatives are a topic of ongoing research due to their wide range of pharmacological effects.